Cas no 126400-75-7 ((2S)-2-Amino-4-nitro-butanoic acid)

• Product Name: (2S)-2-Amino-4-nitro-butanoic acid
• CAS No: 126400-75-7
• MF: C₄H₈N₂O₄
• MW: 148.117321014404
• CID: 194741
• PubChem ID: 195476
• Update Time: 2025-10-19

(2S)-2-Amino-4-nitro-butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-nitro-, (2S)-
• 2-amino-4-nitrobutanoic acid
• 4-nitro-2-aminobutyric acid
• (2S)-2-amino-4-nitrobutanoic acid
• 126400-75-7
• 4-Nitro-L-2-aminobutyrate
• AKOS025296280
• DTXSID10925533
• (2S)-2-Amino-4-nitro-butanoic acid
• Butanoic acid, 2-amino-4-nitro-, (S)-
• Butanoic acid, 2-amino-4-nitro-, (2S)-
• Nitrohomoalanine

• Inchi： 1S/C4H8N2O4/c5-3(4(7)8)1-2-6(9)10/h3H,1-2,5H2,(H,7,8)/t3-/m0/s1
• InChI Key： YCCLEMIPIFWUCM-VKHMYHEASA-N
• SMILES： OC([C@H](CC[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 148.04844
• Monoisotopic Mass: 148.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.397
• Boiling Point: 335.6°Cat760mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.509
• PSA: 106.46

Additional information on (2S)-2-Amino-4-nitro-butanoic acid

Comprehensive Overview of (2S)-2-Amino-4-nitro-butanoic acid (CAS No. 126400-75-7): Properties, Applications, and Research Insights

(2S)-2-Amino-4-nitro-butanoic acid (CAS No. 126400-75-7) is a specialized non-proteinogenic amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its nitro-functionalized side chain and chiral (S)-configuration, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure enables applications in peptide modification, enzyme inhibition studies, and prodrug development, aligning with current trends in precision medicine and targeted drug delivery.

The growing interest in nitro-amino acid derivatives like (2S)-2-Amino-4-nitro-butanoic acid stems from their role in redox-responsive systems, a hotspot in cancer therapeutics. Researchers frequently explore its potential in nitroreductase-activated prodrugs, a topic trending in PubMed and Google Scholar searches. The compound’s nitro group acts as a bioreducible moiety, enabling selective activation under hypoxic conditions—a feature highly relevant to tumor microenvironment studies.

From a structural perspective, the chiral purity of (2S)-2-Amino-4-nitro-butanoic acid (CAS No. 126400-75-7) is crucial for its stereospecific interactions with biological targets. Analytical techniques such as HPLC chiral separation and circular dichroism are often employed to verify its enantiomeric purity, addressing common queries from synthetic chemists about chiral compound characterization. The compound’s logP value and aqueous solubility also make it a subject of interest in ADMET prediction models, a frequently searched term in computational chemistry forums.

In material science, this amino acid derivative finds niche applications in designing smart polymeric carriers. Its pH-sensitive nitro group allows for controlled release mechanisms, a feature highlighted in recent patents on stimuli-responsive drug delivery. Such innovations respond to the rising demand for personalized medicine solutions, as reflected in Altmetric data tracking social media discussions among biomedical engineers.

Quality control of (2S)-2-Amino-4-nitro-butanoic acid requires stringent spectroscopic validation, including NMR (¹H/¹³C) and high-resolution mass spectrometry. Suppliers emphasizing batch-to-batch consistency and residual solvent analysis rank higher in search engine results, indicating market priorities. The compound’s stability under various storage conditions (-20°C desiccated vs. room temperature) is another frequently asked question in research communities.

Emerging applications include its use as a fluorescent probe precursor in bioimaging studies, particularly for tracking cellular nitroreductase activity. This aligns with the surge in publications on theranostic agents (a top-searched term in 2023). The compound’s structure-activity relationship (SAR) with nitroreductase enzymes is actively investigated, as evidenced by citations in CRISPR-based metabolic engineering papers.

Regulatory compliance for (2S)-2-Amino-4-nitro-butanoic acid focuses on REACH certification and GMP-grade synthesis protocols—key search terms for industrial buyers. Unlike controlled substances, this compound falls under standard laboratory chemical regulations, with safety data sheets emphasizing non-hazardous handling procedures for academic and industrial users alike.

The synthetic accessibility of CAS 126400-75-7 via asymmetric catalysis or enzymatic resolution makes it cost-effective for scale-up, addressing a common pain point in process chemistry forums. Recent advances in continuous flow synthesis have further optimized its production, as documented in ACS Sustainable Chemistry & Engineering publications.

Future research directions may explore its incorporation into peptide nucleic acid (PNA) backbones or metal-organic frameworks (MOFs) for diagnostic applications—topics generating buzz at recent ACS National Meeting conferences. The compound’s versatility ensures its relevance in answering tomorrow’s biochemical challenges.